N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(1-piperidinyl)acetamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C15H19N3OS/c16-9-12-11-5-4-6-13(11)20-15(12)17-14(19)10-18-7-2-1-3-8-18/h1-8,10H2,(H,17,19)
• InChI Key: KPLSQHSAPPJSKW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)NC2=C(C3=C(S2)CCC3)C#N
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(1-piperidinyl)acetamide, also known as CP-544326, is a novel and potent small molecule inhibitor of the protein kinase CK1δ. It has been shown to have potential therapeutic effects in various diseases including cancer, Alzheimer's disease, and Parkinson's disease.

Scientific Research Applications

Immunology Research

JM2-41C: , also referred to as FOXP3 , plays a crucial role in the study of immunology. . Research involving this compound can lead to significant advancements in understanding autoimmune diseases and potential therapeutic interventions.

Neurodegenerative Disease Prediction

The identifier HMS1691D18 is associated with research into neurodegenerative diseases like Parkinson’s. . This early detection is vital for developing treatments to protect dopamine-producing brain cells.

Agricultural Crop Management

cid_705148: . This application is significant for agronomy and horticulture, helping optimize crop management techniques and measure the response to environmental stressors.

Plant Physiology and Ecology

. This research is crucial for climate change studies and assessing ecosystem sustainability.

Laboratory Techniques and Applications

. This includes the development of new laboratory methods to analyze and utilize these compounds in various scientific fields.

Data Analysis and Machine Learning

HMS1691D18: . This application is transforming how we approach disease prediction and management.

Genetic Engineering and Molecular Biology

. This research has far-reaching implications, from crop engineering to gene therapy in humans.

Mechanism of Action

Target of Action

The primary target of JM2-41C, also known as the connexin43 (Cx43) mimetic peptide juxtamembrane 2 (JM2), is the connexin43 (Cx43) . Cx43 is a protein that forms gap junctions and hemichannels on the cell surface, facilitating cell-cell communication and the release of signaling molecules .

Mode of Action

JM2 interacts with Cx43 in a unique way. It enhances the interaction between Cx43 and microtubules, a component of the cell’s cytoskeleton involved in intracellular trafficking . This interaction leads to an increase in microtubule polymerization .

Biochemical Pathways

The primary biochemical pathway affected by JM2 is the purinergic signaling pathway . By reducing the number of Cx43 hemichannels on the cell surface, JM2 inhibits the release of ATP, a key signaling molecule in this pathway . This results in a decrease in purinergic signaling, which plays a crucial role in the inflammatory response .

Result of Action

The inhibition of purinergic signaling by JM2 leads to a reduction in the acute inflammatory response . This has potential therapeutic implications in improving tissue-engineered construct tolerance .